1,2-Dichloro-4-methyl-5-(methylsulfonyl)benzene
Description
1,2-Dichloro-4-methyl-5-(methylsulfonyl)benzene, or DCMMSB, is an organosulfur compound with a wide range of applications in scientific research. It is an important component in the synthesis of a variety of organic compounds, and has been used in a variety of laboratory experiments.
Scientific Research Applications
Environmental Presence and Impact
1,2-Dichloro-4-methyl-5-(methylsulfonyl)benzene, along with other similar compounds, has been identified in environmental samples and human tissues. Methylsulfone and methylsulfoxide metabolites of chlorinated benzene have been characterized using gas chromatography/mass spectrometry, with concentrations found in human tissues, whales, and rainbow trout (Haraguchi, Kuroki, & Masuda, 1989).
Synthesis and Applications in Nonlinear Optics
A series of conjugated thiophene compounds containing methylsulfonyl have been synthesized for use in nonlinear optical materials. These compounds exhibit high thermal stability, good transparency, and efficient second-order optical nonlinearities (Chou, Sun, Huang, Yang, & Lin, 1996).
Use in Continuous-Flow Process for Selective Mononitration
An efficient continuous-flow process for selective nitration of 1-methyl-4-(methylsulfonyl)benzene has been developed, yielding a 98% success rate. This process significantly reduces byproducts and residence time (Yu, Zhou, Liu, Wang, Yu, & Su, 2016).
Thermodynamic Functions in Solubility Studies
The solubility of 1-methyl-4-(methylsulfonyl)benzene in various solvents has been determined, providing key data for purification processes. This study also examined the thermodynamic properties related to its solubility (Xu, Han, Cong, Du, Cheng, Wang, & Zhao, 2016).
Application in Synthesis of Functionalized Benzofurans
This compound has been used in the synthesis of methylsulfonylated and carbonylated benzofurans under transition-metal-free conditions. This method is efficient for producing a wide range of functionalized benzofurans (Zhang, Cheng, Cai, Liu, & Sun, 2018).
Involvement in Green Fluorophore Development
2,5-bis(methylsulfonyl)-1,4-diaminobenzene, a related compound, has been used to develop green fluorophores. These fluorophores demonstrate high fluorescence emission and are solid-state emissive, water-soluble, and solvent- and pH-independent (Beppu, Tomiguchi, Masuhara, Pu, & Katagiri, 2015).
Use in Supramolecular Architecture
1,2-Dichloro-4-methyl-5-(methylsulfonyl)benzene has been used in the study of the supramolecular architecture of Schiff bases. The crystal structures and configurations of these compounds have been analyzed (Qian, Chen, Cui, & Zhu, 2012).
Catalytic Synthesis of Organic Compounds
It has been involved in the catalytic synthesis of organic compounds, demonstrating its versatility in organic synthesis (Karimi-Jaberi, Pooladian, Moradi, & Ghasemi, 2012).
Role in Organic Electronics
1,2-Dichloro-4-methyl-5-(methylsulfonyl)benzene-related compounds have been used in the development of organic electronic materials, such as ladder polymers, showcasing their potential in electronic applications (Oyaizu, Mikami, Mitsuhashi, & Tsuchida, 2002).
properties
IUPAC Name |
1,2-dichloro-4-methyl-5-methylsulfonylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2O2S/c1-5-3-6(9)7(10)4-8(5)13(2,11)12/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARAQCAZLGMKNLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1S(=O)(=O)C)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60375524 |
Source
|
| Record name | 1,2-Dichloro-4-(methanesulfonyl)-5-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60375524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
849035-75-2 |
Source
|
| Record name | 1,2-Dichloro-4-(methanesulfonyl)-5-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60375524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-Dichloro-4-methyl-5-(methylsulfonyl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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